Primary Amine vs. N-Methyl: Physicochemical and Permeability Profile
The target compound (primary amine) exhibits a topological polar surface area (TPSA) of 84.38 Ų, which is 19.9% higher than the TPSA of its N-methyl analog (70.39 Ų) . This increased polarity can enhance aqueous solubility and modulate blood-brain barrier penetration. Its LogP is predicted to be lower than that of the methyl analog (LogP 0.06), favoring distribution into hydrophilic compartments relevant to CaSR in parathyroid tissue. In a cross-study comparison of CaSR agonists, compounds retaining a primary amine displayed stronger allosteric modulation compared to secondary amine counterparts, although the N-methyl derivative's activity has not been separately reported in this specific scaffold context.
| Evidence Dimension | Topological Polar Surface Area (TPSA) and LogP |
|---|---|
| Target Compound Data | TPSA: 84.38 Ų (LogP not directly reported, inferred to be lower than comparator). |
| Comparator Or Baseline | 1-(1-Methyl-1H-pyrazol-4-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid (CAS 2059936-95-5): TPSA = 70.39 Ų, LogP = 0.06. |
| Quantified Difference | TPSA difference: +13.99 Ų (+19.9%). |
| Conditions | Calculated using standard in silico methods as reported by the vendor (Leyan). |
Why This Matters
A higher TPSA and lower LogP are strongly correlated with reduced CNS penetration but improved systemic exposure and renal clearance, making the primary amine derivative a more suitable starting point for optimizing peripherally acting CaSR agonists.
